Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H10BrNO B8455334 2-Bromo-6-isopropenyl-3-methoxypyridine

2-Bromo-6-isopropenyl-3-methoxypyridine

Cat. No. B8455334
M. Wt: 228.09 g/mol
InChI Key: GIADZIHDOUIBLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08735435B2

Procedure details

In a tube were placed 2-bromo-6-iodo-3-methoxypyridine (700 mg, 2.236 mmol), isopropenylboronic acid (212 mg, 2.460 mmol), DME (7.5 mL), EtOH (2.8 mL), and 1M aq. Na2CO3 (5.6 mL). The mixture was degassed with N2. Next, Pd(PPh3)4 (206 mg, 0.179 mmol) was added and the mixture was degassed again with N2. The tube was sealed and heated at 80° C. for 16 hours. The reaction was then cooled to room temperature, diluted with EtOAc (100 mL), and washed with saturated NaHCO3 and brine (50 mL each). The organic layer was dried over Na2SO4, filtered, and concentrated. Purification of the residue by flash chromatography on silica gel (0 to 15% EtOAc/hexanes) afforded 2-bromo-6-isopropenyl-3-methoxypyridine. Rf=0.38 (25% EtOAc/hexanes). LCMS=230.0 (M+1)+. 1H NMR (CDCl3, 500 MHz) δ 7.36 (d, J=8.5 Hz, 1H), 7.07 (d, J=9.4 Hz, 1H), 5.81 (s, 1H), 5.21 (s, 1H), 3.92 (s, 3H), 2.16 (s, 3H).
Name
2-bromo-6-iodo-3-methoxypyridine
Quantity
700 mg
Type
reactant
Reaction Step One
Name
isopropenylboronic acid
Quantity
212 mg
Type
reactant
Reaction Step Two
Name
DME
Quantity
7.5 mL
Type
reactant
Reaction Step Three
Name
Na2CO3
Quantity
5.6 mL
Type
reactant
Reaction Step Four
Name
Pd(PPh3)4
Quantity
206 mg
Type
catalyst
Reaction Step Five
Name
EtOH
Quantity
2.8 mL
Type
solvent
Reaction Step Six
Name
2-bromo-6-isopropenyl-3-methoxypyridine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4](I)[N:3]=1.[C:11](B(O)O)([CH3:13])=[CH2:12].COCCOC.C([O-])([O-])=O.[Na+].[Na+]>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.CCO>[Br:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4]([C:11]([CH3:13])=[CH2:12])[N:3]=1 |f:3.4.5,^1:32,34,53,72|

Inputs

Step One
Name
2-bromo-6-iodo-3-methoxypyridine
Quantity
700 mg
Type
reactant
Smiles
BrC1=NC(=CC=C1OC)I
Step Two
Name
isopropenylboronic acid
Quantity
212 mg
Type
reactant
Smiles
C(=C)(C)B(O)O
Step Three
Name
DME
Quantity
7.5 mL
Type
reactant
Smiles
COCCOC
Step Four
Name
Na2CO3
Quantity
5.6 mL
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Step Five
Name
Pd(PPh3)4
Quantity
206 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Six
Name
EtOH
Quantity
2.8 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a tube were placed
CUSTOM
Type
CUSTOM
Details
The mixture was degassed with N2
CUSTOM
Type
CUSTOM
Details
the mixture was degassed again with N2
CUSTOM
Type
CUSTOM
Details
The tube was sealed
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was then cooled to room temperature
ADDITION
Type
ADDITION
Details
diluted with EtOAc (100 mL)
WASH
Type
WASH
Details
washed with saturated NaHCO3 and brine (50 mL each)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
Purification of the residue by flash chromatography on silica gel (0 to 15% EtOAc/hexanes)

Outcomes

Product
Name
2-bromo-6-isopropenyl-3-methoxypyridine
Type
product
Smiles
BrC1=NC(=CC=C1OC)C(=C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.